Cas no 1196713-21-9 ((S)-4-(Piperidin-3-yl)aniline)

• Product Name: (S)-4-(Piperidin-3-yl)aniline
• CAS No: 1196713-21-9
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD20449091
• CID: 2616839
• PubChem ID: 29948499
• Update Time: 2025-06-22

(S)-4-(Piperidin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-[(3S)-piperidin-3-yl]aniline
• 1196713-21-9
• DB-183948
• (S)-4-(PIPERIDIN-3-YL)ANILINE
• DTXSID30652394
• CS-0329361
• MFCD20449091
• Benzenamine, 4-(3S)-3-piperidinyl-
• SCHEMBL12695797
• 4-(3S)-3-Piperidinylbenzenamine
• (S)-4-(Piperidin-3-yl)aniline

• MDL： MFCD20449091
• Inchi： 1S/C11H16N2/c12-11-5-3-9(4-6-11)10-2-1-7-13-8-10/h3-6,10,13H,1-2,7-8,12H2/t10-/m1/s1
• InChI Key： COUOFYDJUDASPJ-SNVBAGLBSA-N
• SMILES： N1CCC[C@@H](C2C=CC(=CC=2)N)C1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on (S)-4-(Piperidin-3-yl)aniline

Introduction to (S)-4-(Piperidin-3-yl)aniline (CAS No. 1196713-21-9)

(S)-4-(Piperidin-3-yl)aniline (CAS No. 1196713-21-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-4-(3-piperidinyl)aniline, is a key intermediate in the synthesis of various bioactive molecules and drug candidates. Its unique structural features, including the presence of a chiral piperidine moiety and an aniline group, make it a valuable building block for the development of novel therapeutic agents.

The chemical structure of (S)-4-(Piperidin-3-yl)aniline consists of a piperidine ring attached to an aniline moiety through a chiral carbon center. The chiral nature of this compound is crucial for its biological activity, as enantiomers often exhibit different pharmacological properties. This characteristic has led to extensive research on the synthesis and applications of this compound in drug discovery and development.

Recent studies have highlighted the potential of (S)-4-(Piperidin-3-yl)aniline in various therapeutic areas. For instance, it has been investigated as a lead compound for the development of new treatments for neurological disorders, such as Parkinson's disease and Alzheimer's disease. The compound's ability to modulate specific neurotransmitter systems, particularly those involving dopamine and serotonin, makes it a promising candidate for these applications.

In addition to its potential in neurological disorders, (S)-4-(Piperidin-3-yl)aniline has also shown promise in the field of oncology. Research has demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. These findings have opened up new avenues for the development of targeted cancer therapies.

The synthesis of (S)-4-(Piperidin-3-yl)aniline has been optimized using various methodologies to ensure high enantiomeric purity and yield. One common approach involves the use of asymmetric catalysis, where chiral catalysts are employed to achieve selective formation of the desired enantiomer. This method not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing waste production.

Beyond its use as a synthetic intermediate, (S)-4-(Piperidin-3-yl)aniline has also been studied for its potential as a ligand in receptor binding assays. Its ability to interact selectively with specific receptors makes it a valuable tool in understanding receptor-ligand interactions and developing new therapeutic strategies.

In clinical trials, compounds derived from (S)-4-(Piperidin-3-yl)aniline have shown promising results in terms of safety and efficacy. Preclinical studies have demonstrated that these compounds exhibit favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These attributes are essential for their successful translation into clinical settings.

The ongoing research on (S)-4-(Piperidin-3-yl)aniline is driven by its potential to address unmet medical needs in various therapeutic areas. As new insights into its biological mechanisms continue to emerge, it is likely that this compound will play an increasingly important role in the development of innovative drugs and therapies.

In conclusion, (S)-4-(Piperidin-3-yl)aniline (CAS No. 1196713-21-9) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the quest for new treatments for neurological disorders, cancer, and other diseases. Continued research and development efforts will undoubtedly uncover more applications for this intriguing molecule.